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Compound of Interest

Compound Name: 2H-Pyran-2-one, 3-acetyl- (9CI)

Cat. No.: B576094 Get Quote

Essential Safety and Handling Guide for 3-
Acetyl-2H-pyran-2-one
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Acetyl-2H-pyran-2-one, also known as Dehydroacetic acid (CAS

No. 520-45-6). The following information is critical for researchers, scientists, and professionals

in drug development to ensure safe laboratory practices.

Personal Protective Equipment (PPE)
When handling 3-Acetyl-2H-pyran-2-one, the use of appropriate personal protective equipment

is mandatory to minimize exposure and ensure personal safety.[1][2]

PPE Category Specification Rationale

Eye and Face Protection
Safety goggles or a face

shield.[1][3]

Protects against dust particles

and potential splashes.

Skin Protection

Chemical-resistant gloves and

a lab coat or other protective

clothing.[1][4][5]

Prevents direct skin contact

with the chemical.

Respiratory Protection
A dust mask or a NIOSH-

approved respirator.[1][4]

Necessary in areas with poor

ventilation or when dust may

be generated.[1][2]
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Experimental Protocol: Safe Handling Procedure
Adherence to a strict handling protocol is crucial to prevent accidents and ensure a safe

laboratory environment.

1. Engineering Controls:

Always handle this compound in a well-ventilated area.[1][2]

Use a local exhaust ventilation system, such as a fume hood, to keep airborne

concentrations below exposure limits.[1][4]

2. Personal Preparation:

Before beginning work, ensure all required PPE is in good condition and worn correctly.

Wash hands thoroughly after handling the chemical, even if gloves were worn.[2]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[1][2]

3. Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[6]

When transferring the solid, do so carefully to minimize the generation of dust.[2]

Keep containers tightly closed when not in use to prevent contamination and moisture

absorption.[1][2]

4. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep the container tightly sealed.[1]

Store away from incompatible materials such as strong oxidizing agents and bases.[1][5]

Emergency and Disposal Procedures
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Proper planning for emergencies and waste disposal is a critical component of laboratory

safety.

Spill and Leak Procedures:

Minor Spills:

Evacuate non-essential personnel from the immediate area.[1]

Wear appropriate PPE, including respiratory protection.[1]

Carefully sweep up the spilled solid, avoiding dust generation.[1][2]

Collect the material in a suitable, labeled container for waste disposal.[6]

Major Spills:

Alert others in the area and evacuate.

Follow your institution's emergency response plan.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, seek immediate medical

attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If irritation

persists, seek medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[2]

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[2]
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Waste Disposal:

All chemical waste must be handled and disposed of in accordance with local, state, and

federal regulations.[1][6]

Place waste in appropriately labeled containers for disposal.[1]

Workflow for Safe Handling of 3-Acetyl-2H-pyran-2-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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